Cas no 1321-40-0 (2-(1H)-Quinolinone)
2-(1H)-Quinolinone structure
Product Name:2-(1H)-Quinolinone
2-(1H)-Quinolinone Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H)-Quinolinone
- 2-Hydroxyquinoline
- 2-Quinolinol
- Carbostyril
- 2-QUINOLONE
- quinolinol
- .alpha.-Hydroxyquinoline
- quino- lone
- hydroquinolinone
- Hydroxyquinoleine
- SCHEMBL8621
- AKOS015897112
- STR05548
- o-Aminocinnamic acid lactam
- DB04745
- EN300-67221
- Quinolin-2(1H)-one
- NS00034131
- Quinolinone
- EINECS 274-516-1
- SY303522
- Carbostyril (VAN)
- NSC-554
- a-Hydroxyquinoline
- E82978
- CHEBI:16365
- C06338
- 70254-42-1
- SB37816
- quinolone
- BP-10114
- H0304
- DTXSID1058769
- F0001-1542
- C06415
- 2-[1h]-quinolone
- 2-Quinolinone
- NSC-156783
- AC-3056
- AKOS003297745
- 2-HYDROXYQUINOLINE (2-QUINOLINOL)
- EINECS 200-420-6
- 2-oxo-1,2-dihydroquinoline
- NCGC00166019-01
- MFCD00463096
- Hydroxyquinoleine [French]
- hydroquinolin-2-one
- W-104563
- 2(1H)-Quinolone
- 1H-quinolone
- 2-Hydroxyquinoline, 98%
- NSC 156783
- 2-OXOQUINOLINE
- 2-Chinolinol
- A836815
- HYDROXYQUINOLINE, 2-
- AC-907/25014359
- 10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
- alpha-Hydroxyquinoline
- 59-31-4
- MLS004491723
- CARBOSTYRIL [MI]
- Q27095480
- Quinolin-2-ol
- CS-W005598
- alpha-Quinolone
- InChI=1/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11
- AI3-00782
- UNII-803BHY7QWU
- 1,2-dihydroquinolin-2-one
- 2(1H)-Quinolinone
- NSC554
- NSC156783
- 1H-quinolin-2-one
- CCRIS 4327
- 3srg
- PS-4021
- SB67445
- BDBM50366034
- hyroxyquinoline
- Z57473020
- starbld0000627
- 1-H-quinolone
- MFCD00006743
- FT-0612637
- 1321-40-0
- .alpha.-Quinolone
- 1H-quinolinone
- SMR003288680
- 803BHY7QWU
- GS-6597
- AMY23222
- doi:10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
- quinolin-2-one
- SY003693
- HMS3604N04
- CHEBI:18289
- Quinolones
- 104534-80-7
- CHEMBL186422
-
- Inchi: 1S/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11)
- InChI Key: LISFMEBWQUVKPJ-UHFFFAOYSA-N
- SMILES: O=C1C=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 145.05300
- Monoisotopic Mass: 145.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Melting Point: 198-199 °C(lit.)
- PSA: 33.12000
- LogP: 1.94040
2-(1H)-Quinolinone Security Information
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
- RTECS:FG7175000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
2-(1H)-Quinolinone Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1321-40-0 (2-(1H)-Quinolinone) Related Products
- 59-31-4(2-HYDROXYQUINOLINE)
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- 70500-72-0(7-hydroxy-1,2-dihydroquinolin-2-one)
- 134434-31-4(3-Isoquinolinol(9CI))
- 70254-42-1(2-Quinolinol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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